Cas no 2172143-30-3 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-2,2-difluoropropanoic acid)

• Product Name: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-2,2-difluoropropanoic acid
• CAS No: 2172143-30-3
• MF: C₂₆H₂₂F₂N₂O₅
• MW: 480.460093975067
• CID: 6240426
• PubChem ID: 165538863
• Update Time: 2025-05-19

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-2,2-difluoropropanoic acid
• 3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-2,2-difluoropropanoic acid
• EN300-1512383
• 2172143-30-3

• Inchi： 1S/C26H22F2N2O5/c1-15-16(23(31)29-14-26(27,28)24(32)33)11-6-12-22(15)30-25(34)35-13-21-19-9-4-2-7-17(19)18-8-3-5-10-20(18)21/h2-12,21H,13-14H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： WSECTYQVHCVJDV-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNC(C1=CC=CC(=C1C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F

Computed Properties

• Exact Mass: 480.14967813g/mol
• Monoisotopic Mass: 480.14967813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-2,2-difluoropropanoic acid

Research Briefing on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-2,2-difluoropropanoic acid (CAS: 2172143-30-3)

In recent years, the compound 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-2,2-difluoropropanoic acid (CAS: 2172143-30-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoropropanoic acid moiety and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in various applications, including peptide synthesis, drug delivery systems, and targeted therapeutics. The following briefing provides an overview of the latest research developments related to this compound, highlighting its synthesis, biological activity, and potential applications.

The synthesis of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-2,2-difluoropropanoic acid involves a multi-step process, leveraging solid-phase peptide synthesis (SPPS) techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the stability of the Fmoc group under varying pH conditions. The incorporation of difluoropropanoic acid enhances the metabolic stability of the compound, making it a valuable building block for the development of protease-resistant peptides and peptidomimetics.

From a biological perspective, this compound has demonstrated notable activity in modulating protein-protein interactions (PPIs). Researchers have explored its role as a scaffold for designing inhibitors of specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its efficacy in inhibiting the interaction between a key oncogenic protein and its binding partner, suggesting potential applications in cancer therapy. The difluorinated moiety was found to enhance binding affinity and selectivity, underscoring the importance of this structural feature.

In addition to its therapeutic potential, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-2,2-difluoropropanoic acid has been investigated for its utility in drug delivery systems. Its ability to form stable conjugates with bioactive molecules has been exploited to improve the pharmacokinetic profiles of poorly soluble drugs. Recent advancements in nanotechnology have further expanded its applications, with studies demonstrating its use in the development of targeted nanocarriers for site-specific drug release.

Despite these promising findings, challenges remain in the large-scale production and clinical translation of this compound. Issues such as cost-effectiveness, scalability, and potential off-target effects require further investigation. Ongoing research aims to address these limitations through innovative synthetic strategies and rigorous preclinical testing.

In conclusion, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-2,2-difluoropropanoic acid represents a versatile and promising molecule in the realm of chemical biology and pharmaceutical sciences. Its unique structural features and diverse applications make it a subject of continued interest for researchers. Future studies will likely focus on optimizing its properties for specific therapeutic and technological applications, paving the way for its integration into next-generation medical solutions.